Cas no 2024304-31-0 (5-acetylspiro2.5octan-6-one)

• Product Name: 5-acetylspiro2.5octan-6-one
• CAS No: 2024304-31-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5934246
• PubChem ID: 165483814
• Update Time: 2025-06-13

5-acetylspiro2.5octan-6-one Chemical and Physical Properties

Names and Identifiers

• 5-acetylspiro2.5octan-6-one
• 2024304-31-0
• 5-acetylspiro[2.5]octan-6-one
• EN300-1127707

• Inchi： 1S/C10H14O2/c1-7(11)8-6-10(4-5-10)3-2-9(8)12/h8H,2-6H2,1H3
• InChI Key： JPNBERTWIOZGAB-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CC1C(C)=O)CC2

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Additional information on 5-acetylspiro2.5octan-6-one

Introduction to 5-acetylspiro2.5octan-6-one (CAS No. 2024304-31-0)

5-acetylspiro2.5octan-6-one is a structurally intriguing compound belonging to the spirocyclic ketone class, characterized by its unique spiro connection between two cyclic moieties. This compound, identified by the chemical identifier CAS No. 2024304-31-0, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its distinct molecular architecture and potential biological activities. The spirocyclic framework of this molecule imparts rigidity and specific spatial orientation, which are critical factors in determining its interactions with biological targets.

The synthesis of 5-acetylspiro2.5octan-6-one involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The presence of both an acetyl group and a ketone functionality makes this compound a versatile intermediate in the synthesis of more complex molecules. Researchers have explored various synthetic pathways, including condensation reactions and cyclization processes, to optimize the production of this compound.

Recent advancements in computational chemistry have enabled a deeper understanding of the structural and electronic properties of 5-acetylspiro2.5octan-6-one. Molecular modeling studies suggest that the spirocyclic core enhances the compound's ability to interact with biological receptors, making it a promising candidate for drug discovery. The acetyl group, in particular, can modulate reactivity and binding affinity, further enhancing its potential as a pharmacophore.

In the realm of pharmaceutical research, 5-acetylspiro2.5octan-6-one has been investigated for its potential biological activities. Preliminary studies indicate that this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The spirocyclic structure is known to influence the compound's solubility and bioavailability, which are crucial factors in drug development. Further research is ongoing to elucidate its exact mechanisms of action and to explore its therapeutic potential.

The chemical properties of 5-acetylspiro2.5octan-6-one, as reflected in its spectroscopic data (e.g., NMR, IR), are consistent with its molecular structure. The characteristic peaks observed in these analyses provide strong evidence for the presence of the spirocyclic core and functional groups such as the acetyl and ketone moieties. These spectroscopic signatures are essential for confirming the identity and purity of the compound during synthetic processes and during its application in research.

One of the most exciting aspects of 5-acetylspiro2.5octan-6-one is its role as a building block in medicinal chemistry. Researchers have utilized this compound to design novel molecules with enhanced pharmacological profiles. By modifying its structure or appending different functional groups, scientists can tailor its properties to meet specific therapeutic needs. This flexibility makes it an invaluable asset in drug discovery programs aimed at addressing complex diseases.

The synthesis and application of 5-acetylspiro2.5octan-6-one also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic processes and solvent-free reactions are being explored to achieve these goals, ensuring that the production of this compound aligns with global sustainability initiatives.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 5-acetylspiro2.5octan-6-one. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like this one. These tools enable researchers to predict biological activities and optimize molecular structures more efficiently than ever before.

The future prospects for 5-acetylspiro2.5octan-6-one are bright, with ongoing research aiming to unlock its full potential in medicine and beyond. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. As we continue to explore the diverse applications of this unique compound, new opportunities for innovation will undoubtedly emerge.